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Compound of Interest

Compound Name: AL-9

Cat. No.: B1666764

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of AL-9, an aluminum-silicon-magnesium casting alloy. The
information is intended for researchers, scientists, and drug development professionals working
with this material in a laboratory setting.

Material Identification and Properties

AL-9 is a designated aluminum alloy with specific physical and chemical characteristics.
Understanding these properties is fundamental to safe handling.

Chemical Composition of AL-9
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Element Content (%)
Copper (Cu) 0.1 max
Magnesium (Mg) 0.2-0.6
Silicon (Si) 10.0-13.0
Iron (Fe) 0.6 max
Manganese (Mn) 0.3-0.7
Nickel (Ni) 0.1 max
Zinc (Zn) 0.1 max
Lead (Pb) 0.1 max
Tin (Sn) 0.05 max
Titanium (Ti) 0.2 max
Aluminum (Al) Remainder

Source: Adapted from various sources providing chemical composition of similar aluminum
casting alloys.[1][2]

Physical and Mechanical Properties of AL-9
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Property Value

Physical State Solid

Appearance Silver-gray metallic

Odor Odorless

Melting Point 521-650°C (970-1200°F)[3]
Boiling Point 2494°C (4521°F)[3]
Density 2.68 g/cm?3

Solubility Insoluble in water

137 - 295 N/mm? (varies with casting method

Tensile Strength
and heat treatment)[2][4]

45 - 110 HB (varies with casting method and
heat treatment)[2][4]

Brinell Hardness

Hazard Identification and Personal Protective
Equipment (PPE)

While solid AL-9 is generally non-hazardous, certain operations such as cutting, grinding, or
melting can generate dust or fumes that pose health risks.[5]

Potential Hazards:

 Inhalation: Dust and fumes can cause respiratory irritation and metal fume fever, with
symptoms including a metallic taste, headache, fever, chills, and muscle aches.[6]

o Skin Contact: Dust may cause skin irritation.[6] Molten metal will cause severe burns.
o Eye Contact: Flying particles can cause mechanical irritation. Dust may also be an irritant.[3]

o Fire and Explosion: Fine dust or powder can form explosive mixtures in the air.[7] Molten
aluminum can react violently with water.[3]

Recommended Personal Protective Equipment (PPE)
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PPE Category

Item

Specifications and Use

Eye/Face Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the
laboratory. A face shield is
required when handling molten
metal or performing operations
that generate significant
particles.[8][9][10]

Hand Protection

Leather or other durable

gloves

For general handling of solid
AL-9.

Thermally resistant gloves

Required when handling

heated or molten material.[6]

Cut-resistant gloves

Recommended when
machining or cutting the alloy.
[11]

Body Protection

Laboratory coat or coveralls

To protect against dust and

splashes.

Flame-retardant clothing

Must be worn when working

with molten metal.

Respiratory Protection

N95 respirator or higher

Required if dust or fumes are
generated and ventilation is
inadequate. Use a NIOSH-
approved respirator.[6][11]

Safe Handling and Operational Procedures

Adherence to standard operating procedures is crucial for minimizing risks associated with

handling AL-9.

General Handling Workflow
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Preparation

Start: Handling AL-9

:

Assess Hazards of Procedure

:

Select and Don Appropriate PPE

HanLIing

Handle AL-9 in a Well-Ventilated Area

:

Minimize Dust Generation

:

Keep Away from Water (especially molten)

Cleanup $Disposal

Clean Spills Promptly

:

Dispose of Waste According to Regulations

:

Remove and Clean/Dispose of PPE

:

Wash Hands Thoroughly

:

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of AL-9 in a laboratory setting.
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Specific Handling Protocols:

o Storage: Store in a dry, cool, well-ventilated area away from incompatible materials such as
strong acids, alkalis, and oxidizers.[3]

» Machining/Grinding: Use appropriate ventilation and dust collection systems. Carbide-tipped
tools with large rake angles and low cutting speeds are recommended. A coolant and
lubricant should be used.

» Molten Alloy: Handle with extreme caution. Ensure all equipment and containers are dry
before pouring molten metal to prevent violent reactions.[3] Do not allow contact with water.

o Spills: For solid spills (e.g., dust, shavings), clean up in a way that avoids generating dust.[3]
Wet methods or HEPA-filtered vacuums are preferred.

Emergency Procedures

In case of an emergency, follow these procedures.

Emergency Response Logic
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Emergency Response

Emergency Event

Type of Exposure?

Inhalation /Skin Contact Eye Contact Fire Spill
Fire Involving AL-97 Isolate Area and Clean Safely.
Move to Fresh Air. Wash with Soap and Water. Flush with Water for 15 mins. Solid Form  |Powder/Dust
Seek Medical Attention. Seek Medical Attention if Irritation Persists. Seek Medical Attention.

Use Dry Sand or Class D Extinguisher.

Use Extinguisher for Surrounding Fire. DO NOT USE WATER.

—

Report Incident

Click to download full resolution via product page
Caption: Decision-making flow for emergency situations involving AL-9.
First Aid Measures:

 Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[3]

o Skin Contact: Wash the affected area with mild soap and water. If irritation persists, seek
medical attention.[3] For burns from molten metal, cool the area with water and seek
immediate medical attention.
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o Eye Contact: Flush eyes with plenty of water for at least 15 minutes. If irritation persists,
seek medical attention.[3]

 Ingestion: Ingestion of dust may cause gastrointestinal irritation.[3] Seek medical advice.
Fire Fighting Measures:
 For fires involving solid AL-9, use extinguishing media appropriate for the surrounding fire.[6]

 For fires involving aluminum powder or dust, use a Class D extinguishing agent, dry sand, or
special powder against metal fires. DO NOT USE WATER, as it can react violently and
cause an explosion.[6]

Disposal Plan
Proper disposal of AL-9 waste is essential to ensure environmental and regulatory compliance.
Disposal Considerations:

o Solid Waste: Solid pieces of AL-9, such as turnings and shavings, should be collected for
recycling.

o Powdered Waste: Aluminum powder or dust should be handled as hazardous waste due to
its flammability and reactivity.

o Containers: Empty containers should be handled as if they still contain the product.[3]

o Regulations: All waste must be disposed of in accordance with local, state, and federal
regulations. Do not flush into surface water or sewer systems.[3]

Disposal Workflow
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AL-9 Waste Disposal

Generate AL-9 Waste

Solid (shavings, etc.) Powder/Dust

Collect Solid Scrap for Recycling Collect Powder in Labeled, Sealed Container

>~ 7

Label Waste Container Clearly

'

Store in Designated Hazardous Waste Area

;

Arrange for Professional Disposal

l

Complete Waste Manifest

Click to download full resolution via product page

Caption: Procedural steps for the proper disposal of AL-9 waste materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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